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Compound of Interest

Compound Name: COH34

cat. No.: B15062571

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
COH34, a potent and specific poly(ADP-ribose) glycohydrolase (PARG) inhibitor. Given that
COH34 is intended for research use only and its full hazard profile may not be extensively
documented, it is imperative to treat this compound as hazardous chemical waste.[1][2] The
following procedures are based on established guidelines for laboratory chemical waste
disposal and are intended to ensure the safety of laboratory personnel and compliance with
environmental regulations.

Immediate Safety Considerations

Before handling COH34, it is crucial to consult the Safety Data Sheet (SDS) if available from
the supplier. In the absence of a specific SDS, the following general precautions should be
taken.
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Precaution Description

Always wear appropriate PPE, including a lab
) ) coat, safety goggles, and chemical-resistant
Personal Protective Equipment (PPE) _ o _
gloves, when handling COH34 in its solid form

or in solution.

Handle COH34 in a well-ventilated area,
Ventilation preferably within a chemical fume hood, to

minimize inhalation exposure.

In case of a spill, isolate the area and prevent
the spread of the material. Absorb liquid spills
with an inert absorbent material (e.qg.,
vermiculite, sand) and collect all contaminated
Spill Management materials, including the absorbent, into a
designated hazardous waste container. For solid
spills, carefully sweep or scoop the material to
avoid creating dust and place it in a sealed

container for disposal.

Do not dispose of COH34 or its solutions down
) o the drain or in regular trash.[1][3] This can lead
Avoid Contamination ) o )
to environmental contamination and is a

violation of regulatory standards.[4]

Step-by-Step Disposal Protocol

The proper disposal of COH34 involves a systematic approach to ensure safety and
compliance. The following steps outline the recommended procedure for disposing of pure
COH34 and contaminated materials.

1. Waste ldentification and Segregation:

e Pure COH34: Unused or expired solid COH34 should be disposed of in its original container
if possible, or a clearly labeled, compatible hazardous waste container.

o Contaminated Materials: All materials that have come into contact with COH34, including but
not limited to, pipette tips, centrifuge tubes, gloves, absorbent paper, and weighing boats,
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must be considered contaminated and disposed of as hazardous waste.

Solutions: Solutions containing COH34 should be collected in a designated, sealed, and
clearly labeled liquid hazardous waste container. Due to its instability in solution, freshly
prepared solutions should be used, and any excess should be promptly disposed of as
hazardous waste.[5][6]

Incompatible Wastes: Do not mix COH34 waste with other incompatible chemical wastes.
Store acids and bases separately, and keep oxidizing agents away from reducing agents and
organic compounds.[7]

. Waste Container Selection and Labeling:

Container Type: Use only approved hazardous waste containers that are chemically
compatible with COH34 and any solvents used.[4] Plastic containers are often preferred for
their durability.[2]

Labeling: All waste containers must be clearly and accurately labeled with the words
"Hazardous Waste," the full chemical name ("COH34"), and any other components of the
waste stream (e.g., solvents used). The date of waste accumulation should also be clearly
marked.

. Waste Accumulation and Storage:

Satellite Accumulation Area (SAA): Store hazardous waste containers in a designated SAA
at or near the point of generation.[2][7]

Container Management: Keep waste containers securely closed at all times, except when
adding waste.[1][2]

Storage Limits: Adhere to the maximum volume limits for hazardous waste storage in an
SAA as per your institution's and local regulations (e.g., a maximum of 55 gallons of
hazardous waste).[2]

. Arranging for Disposal:
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o Contact Environmental Health and Safety (EHS): Once the waste container is full or has
reached the designated accumulation time limit, contact your institution's EHS or equivalent
department to arrange for a scheduled pickup.[2]

o Documentation: Complete all necessary waste disposal forms as required by your institution,
providing accurate information about the waste composition.

Disposal of Empty Containers

Empty containers that once held COH34 must also be managed properly to ensure no residual
chemical remains.

Container Status Disposal Procedure

An empty container that has not been triple-
) ) rinsed should be treated as hazardous waste
Not Triple-Rinsed ) .
and disposed of through the chemical waste

program.

If the container is triple-rinsed with a suitable
solvent, the rinsate must be collected and
disposed of as hazardous liquid waste.[1] After

Triple-Rinsed triple-rinsing, the container can often be
disposed of as regular trash after defacing the
label.[1] Always confirm this procedure with your
institution's EHS.

Experimental Workflow for Waste Management

The following diagram illustrates the logical workflow for the proper management and disposal
of COH34 waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15062571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation Segregation & Collection
Liquid COH34 Waste Labeled Liquid a
(e.g., solutions) Hazardous Waste Container Dm;“ge Disposal
Designated Satellite 9 Complete Waste 9
Accumulation Area (SAA) | Contact EHS for Pickup Disposal Forms Scheduled Waste Pickup

7y

Contaminated Labware > Labeled Solid T

(e.g., tips, gloves) Hazardous Waste Container

Solid COH34 Waste

Click to download full resolution via product page
Caption: Workflow for COH34 Waste Management.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
COH34, minimizing risks to personnel and the environment. Always prioritize safety and consult
with your institution's safety professionals for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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